Cas no 109440-72-4 (Naphtho[2,1-d]thiazole-2-carboxaldehyde)

• Product Name: Naphtho[2,1-d]thiazole-2-carboxaldehyde
• CAS No: 109440-72-4
• MF: C₁₂H₇NOS
• MW: 213.255081415176
• CID: 128434
• PubChem ID: 57346648
• Update Time: 2025-04-18

Naphtho[2,1-d]thiazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-d]thiazole-2-carboxaldehyde
• benzo[g][1,3]benzothiazole-2-carbaldehyde
• Naphtho[2,1-d]thiazole-2-carboxaldehyde (6CI)
• Naphtho[2,1-d]thiazole-2-carbaldehyde
• NAPHTHO[2,1-D][1,3]THIAZOLE-2-CARBALDEHYDE
• DTXSID40721222
• 109440-72-4

• Inchi： 1S/C12H7NOS/c14-7-11-13-10-6-5-8-3-1-2-4-9(8)12(10)15-11/h1-7H
• InChI Key： LWBDIOMVGMFZEX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 213.02491
• Monoisotopic Mass: 213.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96